Cas no 1100289-57-3 ((R)-2-(Diphenyl((triethylsilyl)oxy)methyl)pyrrolidine)

• Product Name: (R)-2-(Diphenyl((triethylsilyl)oxy)methyl)pyrrolidine
• CAS No: 1100289-57-3
• MF: C₂₃H₃₃NOSi
• MW: 367.599727392197
• MDL: MFCD26743750
• CID: 1089774
• PubChem ID: 25177950
• Update Time: 2025-05-20

(R)-2-(Diphenyl((triethylsilyl)oxy)methyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• (R)-2-(Diphenyl((triethylsilyl)oxy)methyl)pyrrolidine
• [diphenyl-[(2R)-pyrrolidin-2-yl]methoxy]-triethylsilane
• DTXSID40648960
• 1100289-57-3
• R-2-[diphenyl[(triethylsilyl)oxy]Methyl]-Pyrrolidine
• (2R)-2-[Diphenyl[(triethylsilyl)oxy]methyl]pyrrolidine
• AS-75976
• SCHEMBL1447007
• (2R)-2-{Diphenyl[(triethylsilyl)oxy]methyl}pyrrolidine
• D94889
• AKOS022173362

• MDL： MFCD26743750
• Inchi： 1S/C23H33NOSi/c1-4-26(5-2,6-3)25-23(22-18-13-19-24-22,20-14-9-7-10-15-20)21-16-11-8-12-17-21/h7-12,14-17,22,24H,4-6,13,18-19H2,1-3H3/t22-/m1/s1
• InChI Key： IBZUYVBRWOKYBZ-JOCHJYFZSA-N
• SMILES： [Si](CC)(CC)(CC)OC(C1C=CC=CC=1)(C1C=CC=CC=1)[C@H]1CCCN1

Computed Properties

• Exact Mass: 367.233141211g/mol
• Monoisotopic Mass: 367.233141211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.998±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (2.1E-3 g/L) (25 ºC),

Additional information on (R)-2-(Diphenyl((triethylsilyl)oxy)methyl)pyrrolidine

Comprehensive Overview of (R)-2-(Diphenyl((triethylsilyl)oxy)methyl)pyrrolidine (CAS No. 1100289-57-3)

(R)-2-(Diphenyl((triethylsilyl)oxy)methyl)pyrrolidine (CAS No. 1100289-57-3) is a chiral pyrrolidine derivative widely recognized for its versatility in asymmetric synthesis and pharmaceutical applications. This compound features a unique triethylsilyl (TES) protecting group and a diphenylhydroxymethyl moiety, making it a valuable intermediate in organic chemistry. Researchers and industries frequently search for "chiral pyrrolidine derivatives," "asymmetric synthesis building blocks," and "CAS 1100289-57-3 applications," reflecting its significance in modern chemical research.

The structural complexity of (R)-2-(Diphenyl((triethylsilyl)oxy)methyl)pyrrolidine enables its use in catalytic systems and drug discovery. Its stereocenter at the pyrrolidine ring allows for enantioselective transformations, a hot topic in green chemistry and sustainable manufacturing. Recent trends highlight growing interest in "chiral auxiliaries" and "organocatalysts," aligning with this compound's role in reducing waste and improving reaction efficiency. The triethylsilyl ether group further enhances stability during multi-step syntheses, addressing common challenges in complex molecule assembly.

From a synthetic perspective, CAS 1100289-57-3 is often employed in the preparation of biologically active molecules, including NK1 receptor antagonists and neurokinin inhibitors. These applications resonate with current searches for "CNS drug intermediates" and "pyrrolidine-based therapeutics." The compound's lipophilic properties, imparted by the diphenyl and triethylsilyl groups, also make it suitable for blood-brain barrier penetration studies—a critical area in neurodegenerative disease research.

Quality control of (R)-2-(Diphenyl((triethylsilyl)oxy)methyl)pyrrolidine requires advanced analytical techniques such as HPLC chiral separation and NMR spectroscopy. These methods ensure high enantiomeric purity (>99% ee), a key parameter for pharmaceutical-grade materials. Industry professionals frequently inquire about "chiral purity analysis" and "scalable pyrrolidine synthesis," underscoring the need for reliable characterization protocols. The compound's stability under inert atmospheres and low-temperature storage conditions further supports its industrial applicability.

Emerging applications of CAS 1100289-57-3 include its use in metal-organic frameworks (MOFs) and supramolecular chemistry. The sterically hindered pyrrolidine nitrogen can coordinate with transition metals, creating novel catalysts for C-C bond formation. This aligns with trending searches for "heterogeneous asymmetric catalysis" and "MOF functionalization." Additionally, the compound's fluorescent properties when derivatized have sparked interest in sensor development, particularly for environmental monitoring.

Regulatory aspects of (R)-2-(Diphenyl((triethylsilyl)oxy)methyl)pyrrolidine comply with major pharmacopeial standards (USP/EP), with particular attention to residual solvent levels and heavy metal content. These quality parameters respond to frequent queries about "GMP-compliant chiral intermediates" and "pharmaceutical impurity profiling." The compound's non-hygroscopic nature simplifies handling in industrial settings, while its high melting point (typically >150°C) ensures thermal stability during processing.

Future research directions for CAS 1100289-57-3 may explore its potential in continuous flow chemistry systems and biocatalytic transformations. The integration of machine learning for predicting its reactivity patterns represents another frontier, addressing popular searches for "AI in chemical synthesis." As sustainable chemistry gains momentum, the compound's role in atom-economical reactions and recyclable catalyst systems will likely expand, solidifying its position in next-generation synthetic methodologies.